1-(5-Phenyl-1,2-oxazole-3-carbonyl)pyrrolidine-3-carboxylic acid

• IUPAC Name: 1-(5-phenyl-1,2-oxazole-3-carbonyl)pyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C15H14N2O4/c18-14(17-7-6-11(9-17)15(19)20)12-8-13(21-16-12)10-4-2-1-3-5-10/h1-5,8,11H,6-7,9H2,(H,19,20)
• InChI Key: DIPFVVVUJCWPPW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1C(=O)O)C(=O)C2=NOC(=C2)C3=CC=CC=C3
• Molecular Formula: C15H14N2O4
• Molecular Weight: 286.28 g/mol

Description

1-(5-Phenyl-1,2-oxazole-3-carbonyl)pyrrolidine-3-carboxylic acid, also known as POPC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biochemical and physiological research. POPC is a synthetic amino acid that can be used to study the mechanisms of various biological processes, including protein-protein interactions, enzyme kinetics, and molecular recognition.

Mechanism of Action

The mechanism of action of 1-(5-Phenyl-1,2-oxazole-3-carbonyl)pyrrolidine-3-carboxylic acid is not fully understood, but it is believed to act as a competitive inhibitor of enzymes that interact with the compound. This compound may also act as a modulator of protein-protein interactions, altering the binding affinity and specificity of proteins.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the activity of several enzymes, including acetylcholinesterase, butyrylcholinesterase, and trypsin. This compound has also been shown to inhibit the growth of cancer cells in vitro, although the mechanism of this effect is not fully understood.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(5-Phenyl-1,2-oxazole-3-carbonyl)pyrrolidine-3-carboxylic acid in lab experiments is its versatility. This compound can be incorporated into a variety of biological molecules, including proteins, nucleic acids, and lipids, allowing researchers to investigate a wide range of biochemical and physiological processes.
However, there are also several limitations to using this compound in lab experiments. One limitation is the potential for nonspecific binding, which can interfere with the interpretation of experimental results. Additionally, the synthesis of this compound can be challenging, and the compound may be expensive or difficult to obtain.

Future Directions

There are several future directions for research on 1-(5-Phenyl-1,2-oxazole-3-carbonyl)pyrrolidine-3-carboxylic acid. One potential application is in the development of new therapeutics for diseases such as cancer and Alzheimer's disease. This compound may also be useful in the study of protein misfolding diseases, such as Huntington's disease and Parkinson's disease.
Another area of future research is in the development of new methods for the synthesis and purification of this compound. Improvements in these areas could make the compound more accessible to researchers and increase its potential for use in a variety of scientific applications.
In conclusion, this compound is a versatile compound with many potential applications in scientific research. Its ability to interact with a variety of biological molecules makes it a valuable tool for investigating a wide range of biochemical and physiological processes. Further research on this compound could lead to new insights into the mechanisms of various diseases and the development of new therapeutics.

Synthesis Methods

1-(5-Phenyl-1,2-oxazole-3-carbonyl)pyrrolidine-3-carboxylic acid can be synthesized through a multistep process that involves the reaction of 5-phenyl-1,2-oxazole-3-carboxylic acid with pyrrolidine-3-carboxylic acid. The reaction is typically carried out in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC), and a catalyst, such as 4-(dimethylamino)pyridine (DMAP). The resulting product is then purified through a series of chromatographic techniques, such as column chromatography or HPLC.

Scientific Research Applications

1-(5-Phenyl-1,2-oxazole-3-carbonyl)pyrrolidine-3-carboxylic acid has a wide range of applications in scientific research, particularly in the fields of biochemistry and physiology. One of the main uses of this compound is in studying protein-protein interactions. This compound can be used as a tool to identify and characterize the binding sites of proteins, as well as to investigate the kinetics and thermodynamics of protein-protein interactions.
This compound can also be used to study enzyme kinetics. By incorporating this compound into the active site of an enzyme, researchers can investigate the mechanism of the enzyme-catalyzed reaction and identify potential inhibitors or activators of the enzyme.